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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in debugging the
physics-based loss function in Physics-Informed Neural Networks (PINNS).

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with PINNS,
offering step-by-step solutions.

Issue 1: My PINN training is not converging, or the loss
Is stagnhating at a high value.

Possible Causes:

e Imbalanced Loss Terms: The different components of your total loss function (e.g., PDE
residual, boundary conditions, initial conditions) might have vastly different magnitudes,
causing the optimizer to prioritize one term over the others.[1][2][3]

 Inappropriate Learning Rate: The learning rate might be too high, causing oscillations, or too
low, leading to slow convergence.

o Poor Network Architecture: The neural network may not have sufficient capacity (depth or
width) to approximate the solution accurately.[4]
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» Challenging Loss Landscape: The physics-based constraints can create a complex and non-
convex loss landscape that is difficult for the optimizer to navigate.[5][6][7][8]

Troubleshooting Steps:

e Monitor Individual Loss Components: Plot the evolution of each loss term (PDE residual,
boundary conditions, etc.) separately during training. This will help you identify if one term is
dominating or not decreasing.

e Implement Loss Balancing Techniques:

o Manual Weighting: Start by assigning weights to each loss component and manually tune
them. This is often a necessary first step to bring the losses to a similar order of
magnitude.[3]

o Adaptive Weighting Methods: Employ more advanced techniques that dynamically adjust
the weights during training. Some popular methods include:

» GradNorm: Normalizes the gradient magnitudes of different loss terms.[1][9]

= ReLoBRaLo (Relative Loss Balancing with Random Lookback): Aims to ensure that
each loss term makes similar relative progress over time.[1][9][10]

» SoftAdapt: Adaptively adjusts weights based on the rate of change of each loss
component.[1][9]

e Tune the Learning Rate:

o Learning Rate Schedulers: Use a learning rate scheduler, such as ReduceLROnPIlateau,
which decreases the learning rate when the loss plateaus.[4]

o Experiment with Different Optimizers: Start with an adaptive optimizer like Adam for the
initial phase of training to navigate the complex loss landscape, and then switch to a
second-order optimizer like L-BFGS for fine-tuning, as it can be more effective in the later
stages.[4][7][8][11]

o Adjust Network Architecture:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://proceedings.neurips.cc/paper/2021/file/df438e5206f31600e6ae4af72f2725f1-Paper.pdf
https://www.researchgate.net/publication/363693883_Investigating_and_Mitigating_Failure_Modes_in_Physics-informed_Neural_Networks_PINNs
https://arxiv.org/html/2402.01868v1
https://arxiv.org/pdf/2402.01868
https://medium.com/@souvikat/solving-differential-equations-with-physics-informed-neural-networks-pinns-a-mild-introduction-5570634149b8
https://mkrausai.com/project/scientific-machine-learning-physics-informed-deep-learning-and-loss-balancing/
https://arxiv.org/abs/2110.09813
https://mkrausai.com/project/scientific-machine-learning-physics-informed-deep-learning-and-loss-balancing/
https://arxiv.org/abs/2110.09813
https://medium.com/data-science/improving-pinns-through-adaptive-loss-balancing-55662759e701
https://mkrausai.com/project/scientific-machine-learning-physics-informed-deep-learning-and-loss-balancing/
https://arxiv.org/abs/2110.09813
https://medium.com/data-science/10-useful-hints-and-tricks-for-improving-pinns-1a5dd7b86001
https://medium.com/data-science/10-useful-hints-and-tricks-for-improving-pinns-1a5dd7b86001
https://arxiv.org/html/2402.01868v1
https://arxiv.org/pdf/2402.01868
https://www.reddit.com/r/neuralnetworks/comments/1hoshuk/improve_learning_for_physics_informed_neural/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Increase Network Capacity: Try increasing the number of hidden layers or the number of
neurons per layer. Shallow but wide networks are often a good starting point for PINNs.[4]

o Experiment with Activation Functions: The choice of activation function is crucial as its
derivatives are used to compute the PDE residual. Ensure the activation function is
sufficiently differentiable for the order of your PDE.[4][12] Functions like tanh or swish are
often preferred over ReLU for higher-order PDEs.[13][14]

Issue 2: My PINN exhibits exploding or vanishing
gradients.

Possible Causes:

o Deep Network Architectures: The repeated multiplication of gradients through many layers
can cause them to grow exponentially (explode) or shrink to zero (vanish).[15][16][17]

o High-Order Derivatives: The computation of high-order derivatives in the physics-based loss
can lead to noisy and unstable gradients.[4][10]

 Stiff PDE Problems: Some partial differential equations are inherently "stiff," meaning they
involve processes with widely different scales, which can lead to gradient issues.[2][18]

Troubleshooting Steps:

o Gradient Clipping: Set a threshold for the maximum value of the gradients. If a gradient
exceeds this threshold, it will be clipped, preventing it from becoming excessively large.[15]

o Use Residual Connections (Skip Connections): These connections allow the gradient to flow
more directly through the network, bypassing some layers and mitigating the vanishing
gradient problem.[4][15][17]

o Batch Normalization: Normalize the inputs of each layer to have a mean of zero and a
standard deviation of one. This can help stabilize the training process and reduce the
likelihood of exploding or vanishing gradients.[15][17]

o Choose Appropriate Activation Functions: As mentioned before, the choice of activation
function can impact gradient flow. Functions like ReLU can sometimes lead to dead neurons
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(zero gradients), while tanh and its variants can help maintain a healthy gradient flow.

o Curriculum Regularization: Start by training the PINN on a simpler version of the PDE and
gradually increase the complexity. This can help the network learn the basic physics before
tackling the more challenging aspects of the problem.[5]

Frequently Asked Questions (FAQSs)

Q1: What is the role of the physics-based loss function in a PINN?

The physics-based loss function is a core component of a PINN. It embeds the governing
physical laws, typically in the form of partial differential equations (PDES), directly into the
training process.[2][19] The total loss function of a PINN is a combination of the mean squared
error of the training data (data loss) and the mean squared error of the PDE residual (physics
loss).[3][20] By minimizing this combined loss, the neural network learns a solution that not only
fits the observed data but also adheres to the underlying physical principles.[19]

Q2: How do | balance the different terms in my loss function?

Balancing the different loss terms (e.g., PDE residual, boundary conditions, initial conditions) is
critical for successful PINN training.[1][2][3] These terms can have different scales and units,
leading to an imbalanced optimization problem.[2]

Here's a summary of common approaches:
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Method

Description

Pros

Cons

Manual Weighting

Manually assign
constant weights to

each loss term.[3][21]

Simple to implement.

Requires extensive
trial and error; static
weights may not be
optimal throughout

training.

Learning Rate

A form of adaptive
weighting where the

weights are treated as

Can automatically find

May introduce

additional

Annealing good weights. hyperparameters to

learnable parameters.

tune.
[1][°]
Dynamically adjusts
. Helps prevent one
weights to balance the Can be
) loss term from ]
GradNorm magnitudes of the o computationally more
] dominating the )
gradients of each loss o expensive.
training.

term.[1][9]

A self-adaptive

method that aims for Often leads to faster The concept can be
ReLoBRalLo each loss term to training and higher more complex to

have a similar relative  accuracy.[1] grasp initially.

improvement.[1][9][10]

Adjusts weights based )

Responsive to the Performance can be

on the rate of change ] N )

SoftAdapt dynamics of the sensitive to its own

of each loss term.[1]

[9]

training process.

hyperparameters.

Q3: What are collocation points and how many should | use?

Collocation points are points sampled from the domain (spatial and temporal) where the PDE

residual is evaluated.[3] These points do not need to have corresponding measurement data,

which is a key advantage of PINNs.[19] The number of collocation points is a hyperparameter

that needs to be tuned. Too few points may not be sufficient to enforce the physics across the

entire domain, while too many can increase the computational cost of training.[3] A common
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practice is to start with a number of collocation points that is an order of magnitude larger than
the number of data points and adjust based on the performance.

Q4: How does the choice of optimizer affect the training of a PINN?

The choice of optimizer can significantly impact the training dynamics and final performance of
a PINN. The loss landscape of a PINN is often highly non-convex and challenging to navigate.

[SIE61[71[8]

e Adam: This is a popular first-order optimizer that is generally a good starting point. It is
effective at navigating complex loss landscapes in the initial stages of training.[4][7][8]

e L-BFGS: This is a quasi-Newton method that can be very effective for fine-tuning in the later
stages of training.[4][7][8] It often converges faster and to a better minimum when the loss
landscape is smoother. A common strategy is to train with Adam for a certain number of
epochs and then switch to L-BFGS.[4][11]

Q5: Why is my PINN accurate on the boundaries but not in the interior of the domain?

This is a common failure mode in PINNs and often points to an imbalance in the loss terms.[5]
The optimizer might be prioritizing the minimization of the boundary condition loss at the
expense of the PDE residual loss in the interior. This can happen if the magnitude of the
boundary loss is significantly smaller than the PDE loss, or if the weights are not appropriately
balanced. Refer to the troubleshooting steps for imbalanced loss terms to address this issue.

Visualizations
PINN Loss Function Structure
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Caption: Structure of a typical PINN loss function, showing the combination of data and
physics-based loss components.

Debugging Workflow for PINN Loss
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Caption: A logical workflow for troubleshooting common issues with the PINN physics-based
loss function during training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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